4-isopropoxy-N-(5-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: N-[5-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C18H22N4O3S2/c1-12(2)25-14-7-5-13(6-8-14)16(24)19-17-20-21-18(27-17)26-11-15(23)22-9-3-4-10-22/h5-8,12H,3-4,9-11H2,1-2H3,(H,19,20,24)
• InChI Key: RTVVAQMRFWLXNK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)NC2=NN=C(S2)SCC(=O)N3CCCC3
• Molecular Formula: C18H22N4O3S2
• Molecular Weight: 406.5 g/mol
• CAS No.: 476466-71-4

Description

4-isopropoxy-N-(5-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C18H22N4O3S2 and its molecular weight is 406.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Indole Derivatives

The compound contains an indole nucleus, which is found in many important synthetic drug molecules . Indole derivatives possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Pyrrolidine Derivatives

The compound also contains a pyrrolidine ring. Pyrrolidine is a five-membered heterocyclic moiety that is widely used by medicinal chemists to obtain compounds for the treatment of human diseases . It has been found in many bioactive molecules with target selectivity .